![molecular formula C9H9NO B1590838 3-Methoxy-4-methylbenzonitrile CAS No. 3556-60-3](/img/structure/B1590838.png)
3-Methoxy-4-methylbenzonitrile
Overview
Description
3-Methoxy-4-methylbenzonitrile is a chemical compound with the molecular formula C9H9NO . It is also known by other names such as 4-Cyano-2-methoxytoluene and 5-Cyano-2-methylanisole . It has an average mass of 147.174 Da and a monoisotopic mass of 147.068420 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a cyano group (-CN), a methoxy group (-OCH3), and a methyl group (-CH3) at positions 4, 3, and 2 respectively .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The melting point ranges from 52.0 to 56.0 °C .Scientific Research Applications
Synthesis and Derivative Formation
- Improved Synthesis Techniques : Research by Zheng, Wang, Scola, and D'Andrea (2009) in "Synthetic Communications" demonstrates an improved method for synthesizing derivatives of benzonitriles, including compounds structurally similar to 3-Methoxy-4-methylbenzonitrile. This method is noted for its higher yield, safety, and reproducibility compared to previous techniques (Zheng et al., 2009).
Corrosion Inhibition
- Corrosion Inhibition Properties : A study by Verma, Quraishi, and Singh (2015) in "Journal of The Taiwan Institute of Chemical Engineers" explored the use of 2-aminobenzene-1,3-dicarbonitriles derivatives, similar in structure to this compound, as corrosion inhibitors. The study found significant inhibition efficiency, highlighting the potential application in protecting metals against corrosion (Verma, Quraishi, & Singh, 2015).
Thermodynamic and Spectroscopic Analysis
- Thermodynamic and Spectroscopic Studies : Zaitseva et al. (2015) in "The Journal of Chemical Thermodynamics" conducted a comprehensive study on the thermodynamic properties of methylbenzonitriles, including compounds like this compound. Their research provides valuable insights into the interaction between different substituent groups in benzonitriles (Zaitseva et al., 2015).
Tyrosinase Inhibition
- Tyrosinase Inhibition for Pharmaceutical Applications : Research by Nihei and Kubo (2019) in "International journal of biological macromolecules" identified benzonitriles, such as 4-methoxybenzonitrile, as novel mushroom tyrosinase inhibitors. These findings suggest potential applications in the pharmaceutical industry, particularly in developing treatments for conditions involving tyrosinase activity (Nihei & Kubo, 2019).
Photocycloaddition Reactions
- Photocycloaddition Reaction Studies : AlQaradawi, Gilbert, and Jones (1995) investigated the photocycloaddition reactions of methylbenzonitriles with various compounds. This study, published in "Recueil des Travaux Chimiques des Pays-Bas," provides insights into the reactivity and potential applications of benzonitriles in photochemistry (AlQaradawi et al., 1995).
Safety and Hazards
3-Methoxy-4-methylbenzonitrile is considered hazardous. It is toxic if swallowed, in contact with skin, or if inhaled . It can cause skin and eye irritation . Safety measures include avoiding breathing dust, vapor, mist, or gas, avoiding contact with skin and eyes, and using only outdoors or in a well-ventilated area .
Mechanism of Action
In chemical reactions, 3-Methoxy-4-methylbenzonitrile can undergo nucleophilic substitution reactions or electrophilic aromatic substitution reactions . It can be reduced to the corresponding aniline derivative or oxidized to the corresponding benzoic acid derivative .
The compound is a white to light yellow solid at room temperature and can dissolve in organic solvents such as ether, chloroform, and alcohol . Its water solubility is relatively low .
Biochemical Analysis
Biochemical Properties
3-Methoxy-4-methylbenzonitrile plays a role in biochemical reactions by interacting with enzymes, proteins, and other biomolecules. It has been observed to participate in reactions at the benzylic position, which can involve free radical bromination, nucleophilic substitution, and oxidation . These interactions are crucial for understanding the compound’s behavior in biological systems.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are significant. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. The compound’s impact on these processes can lead to changes in cell behavior and function, making it a valuable tool for studying cellular mechanisms .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound’s interactions at the benzylic position, such as free radical reactions and nucleophilic substitutions, are key to its mechanism of action . These interactions can lead to significant biochemical changes within cells.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider, as they can influence its long-term effects on cellular function. Studies have shown that the compound has a half-life of approximately 2.422 days under certain conditions, indicating its potential for sustained activity in biological systems .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, while higher doses can lead to toxic or adverse effects. It is important to determine the threshold levels for these effects to ensure safe and effective use in research .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. These interactions can affect metabolic flux and metabolite levels, providing insights into the compound’s role in cellular metabolism. Understanding these pathways is crucial for elucidating the compound’s overall impact on biological systems .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can influence the compound’s localization and accumulation, affecting its activity and function. The compound’s distribution patterns are important for understanding its effects on different cellular compartments .
Subcellular Localization
The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles. These localization patterns can impact the compound’s activity and function, providing insights into its role in cellular processes .
properties
IUPAC Name |
3-methoxy-4-methylbenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO/c1-7-3-4-8(6-10)5-9(7)11-2/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLJZMAGXHHXXMS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C#N)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70563637 | |
Record name | 3-Methoxy-4-methylbenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70563637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3556-60-3 | |
Record name | 3-Methoxy-4-methylbenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3556-60-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Methoxy-4-methylbenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70563637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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